Cas no 2229242-03-7 (1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol)

• Product Name: 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol
• CAS No: 2229242-03-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5804595
• PubChem ID: 148777285
• Update Time: 2025-06-14

1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol
• 2229242-03-7
• [1-(2-methylpropyl)-1H-pyrazol-3-yl]methanethiol
• EN300-1779230

• Inchi： 1S/C8H14N2S/c1-7(2)5-10-4-3-8(6-11)9-10/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： OJPOVYBSTAQTLT-UHFFFAOYSA-N
• SMILES： SCC1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol

Comprehensive Overview of 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol (CAS No. 2229242-03-7)

1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol (CAS No. 2229242-03-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfur-containing derivative of pyrazole is particularly notable for its thiol functional group, which makes it a valuable intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly interested in this compound for its role in developing high-performance materials, pharmaceutical intermediates, and flavor and fragrance applications.

The molecular structure of 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol features a pyrazole ring substituted with a 2-methylpropyl group at the 1-position and a methanethiol group at the 3-position. This configuration provides the compound with distinct reactivity, particularly in nucleophilic substitution reactions and metal coordination chemistry. Recent studies have explored its potential as a ligand in catalytic systems, where the thiol group can form stable complexes with transition metals. This has led to growing interest in its use for green chemistry applications, aligning with the global push toward sustainable industrial processes.

In the pharmaceutical sector, CAS No. 2229242-03-7 has been investigated as a building block for drug discovery. Its pyrazole core is a common pharmacophore found in many bioactive molecules, and the addition of the thiol moiety opens possibilities for targeted drug design. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of therapeutic agents. While not a drug itself, this compound's versatility makes it a valuable tool for medicinal chemists working on small molecule therapeutics.

The flavor and fragrance industry has also shown interest in 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol due to the sulfur-containing compounds' ability to contribute unique organoleptic properties. Although specific applications remain proprietary, compounds with similar structures are known to impart meaty, roasted, or savory notes to food products. This aligns with current consumer trends favoring umami flavors and plant-based meat alternatives, where such compounds can play a crucial role in flavor enhancement.

From a synthetic chemistry perspective, CAS No. 2229242-03-7 presents interesting challenges and opportunities. The presence of both nitrogen and sulfur heteroatoms in its structure requires careful consideration of protection-deprotection strategies during multi-step syntheses. Recent advancements in flow chemistry and microwave-assisted synthesis have made the production of such specialized compounds more efficient, addressing one of the key questions often searched by chemists: "how to optimize synthesis of complex heterocycles".

Material science applications of 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol are emerging as another area of interest. The compound's ability to form self-assembled monolayers (SAMs) on metal surfaces is being explored for surface modification and nanotechnology applications. This ties into broader scientific inquiries about "molecular engineering of interfaces" and "functional materials design", which are hot topics in contemporary research literature.

Quality control and analytical characterization of CAS No. 2229242-03-7 present specific challenges that resonate with current laboratory practices. Modern analytical techniques such as UPLC-MS and 2D NMR are essential for verifying the purity and structure of this compound. These aspects are particularly relevant to researchers searching for "analytical methods for sulfur-containing compounds" or "characterization of heterocyclic thiols", reflecting common queries in chemical databases.

The stability and storage requirements of 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol are important considerations for handling this compound. Like many thiol-containing substances, it may require inert atmosphere storage and protection from oxidation. These practical aspects address another frequent search concern: "best practices for handling air-sensitive compounds". Proper storage conditions are crucial for maintaining the compound's integrity, especially for research applications requiring high purity.

Looking toward future applications, 2229242-03-7 may find use in emerging fields such as molecular electronics or smart materials. The combination of its heterocyclic aromatic system and thiol functionality makes it a candidate for organic semiconductors or sensing materials. These potential applications connect with broader scientific trends toward functional organic materials and next-generation electronic devices.

In conclusion, 1-(2-methylpropyl)-1H-pyrazol-3-ylmethanethiol (CAS No. 2229242-03-7) represents a versatile chemical entity with diverse potential across multiple scientific disciplines. Its unique structural features continue to inspire research into novel applications, from advanced materials to pharmaceutical development. As synthetic methodologies advance and application research deepens, this compound is likely to remain an important subject of scientific inquiry and industrial innovation in the coming years.